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Compound of Interest

Compound Name: 4-Aminophenylalanine

Cat. No.: B1267222

An In-depth Technical Guide to 4-Aminophenylalanine HCI| Salt

This technical guide provides comprehensive information on the molecular properties,
experimental protocols, and applications of 4-Aminophenylalanine hydrochloride salt, a key
building block in pharmaceutical research and development. The data and methodologies
presented are intended for researchers, scientists, and professionals in the field of drug
development.

Molecular Profile

4-Aminophenylalanine, particularly in its L-enantiomeric form, is a non-proteinogenic amino
acid derivative. Its hydrochloride salt is frequently used in synthesis due to its enhanced
stability and solubility in aqueous solutions.

Quantitative Data

The molecular formula and weight for 4-Aminophenylalanine and its common salt forms are
summarized in the table below for easy reference and comparison.
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Molecular Weight (
Compound Name Molecular Formula Imol ) Form
g/mo

4-Amino-L-
] CoH12N202 180.20[1][2][3] Free Base
phenylalanine

4-Amino-L-
phenylalanine CoH12N202-HCI 216.67[4][5] Anhydrous Salt
Hydrochloride

4-Amino-L-
phenylalanine

_ CoH12N202-HCI-Y2H20  225.67[6] Hydrated Salt
Hydrochloride

Hemihydrate

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Aminophenylalanine HCI salt are
crucial for its effective application in research.

Synthesis of 4-Aminophenylalanine Derivatives

A common route to synthesize 4-Aminophenylalanine derivatives involves the reduction of the
corresponding 4-nitrophenylalanine precursor. The following protocol is a representative
example.

Objective: To synthesize (S)-N-Acetyl-4-Aminophenylalanine methyl ester from (S)-N-Acetyl-
4-Nitrophenylalanine methyl ester.

Materials:

(S)-N-Acetyl-4-Nitrophenylalanine methyl ester

10% Palladium on Carbon (Pd/C) catalyst

Ethyl acetate

Hydrogen gas supply
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« Filtration apparatus
e Rotary evaporator
Procedure:

Combine (S)-N-Acetyl-4-Nitrophenylalanine methyl ester and a catalytic amount (e.g., 0.05
wt equivalent) of 10% Pd/C in a reaction vessel containing ethyl acetate (10 volumes).[7]

Stir the mixture under a hydrogen atmosphere. The reaction progress can be monitored by
techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Upon completion of the reaction (typically after several hours), remove the catalyst by
filtration through a pad of celite.[7]

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude
product, (S)-N-Acetyl-4-Aminophenylalanine methyl ester.[7]

Further purification can be achieved by recrystallization or column chromatography if
necessary.

Analytical Characterization

To ensure the identity and purity of 4-Aminophenylalanine HCI salt, a combination of
spectroscopic and chromatographic methods is employed.

Purity Determination by High-Performance Liquid Chromatography (HPLC):

Method: Reversed-phase HPLC is a standard method to assess the purity of the compound,
which is often reported to be >99%.[4][5]

Mobile Phase: A typical mobile phase could consist of a gradient of acetonitrile and water
containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA).

Column: A C18 stationary phase is commonly used.
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» Detection: UV detection at a wavelength where the aromatic ring absorbs, typically around
254 nm.

Identity Confirmation by Spectroscopy:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is used to confirm
the chemical structure by analyzing the chemical shifts, integration, and coupling patterns of
the protons.[4]

e Mass Spectrometry (MS): Mass spectrometry provides information about the mass-to-charge
ratio of the molecule, confirming its molecular weight.[4]

Qualitative Test for Hydrochloride Salt:

Dissolve a small amount of the sample in deionized water.

Acidify the solution with a few drops of dilute nitric acid.

Add a few drops of silver nitrate (AgNOs) solution.

The formation of a curdy white precipitate (AgCl) indicates the presence of chloride ions,
confirming the hydrochloride salt.[8]

Logical and Application Diagrams

The following diagrams, generated using the DOT language, illustrate key workflows and
applications relevant to 4-Aminophenylalanine HCI salt.
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Synthesis Workflow of 4-Aminophenylalanine Derivative
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Caption: A logical workflow for the synthesis of a 4-Aminophenylalanine derivative.
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Analytical Workflow for 4-Aminophenylalanine HCI
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Caption: General workflow for the analysis of 4-Aminophenylalanine HCI salt.
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Research Applications in Drug Development
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Caption: Key research applications of 4-Amino-L-phenylalanine HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of 4-Aminophenylalanine
HCI salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267222#molecular-weight-and-formula-of-4-
aminophenylalanine-hcl-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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